Sodium Nifurstyrenate
Sodium Nifurstyrenate
Brand Name:
Vulcanchem
CAS No.:
54992-23-3
VCID:
VC0035098
InChI:
InChI=1S/C13H9NO5.Na/c15-13(16)10-4-1-9(2-5-10)3-6-11-7-8-12(19-11)14(17)18;/h1-8H,(H,15,16);/q;+1/p-1/b6-3+;
SMILES:
C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+]
Molecular Formula:
C13H8NNaO5
Molecular Weight:
281.2 g/mol
Sodium Nifurstyrenate
CAS No.: 54992-23-3
Main Products
VCID: VC0035098
Molecular Formula: C13H8NNaO5
Molecular Weight: 281.2 g/mol
| CAS No. | 54992-23-3 |
|---|---|
| Product Name | Sodium Nifurstyrenate |
| Molecular Formula | C13H8NNaO5 |
| Molecular Weight | 281.2 g/mol |
| IUPAC Name | sodium;4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]benzoate |
| Standard InChI | InChI=1S/C13H9NO5.Na/c15-13(16)10-4-1-9(2-5-10)3-6-11-7-8-12(19-11)14(17)18;/h1-8H,(H,15,16);/q;+1/p-1/b6-3+; |
| Standard InChIKey | FGNXRHWAZABZSZ-ZIKNSQGESA-M |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
| SMILES | C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)[O-].[Na+] |
| Related CAS | 1534-38-9 (Parent) |
| Synonyms | 4-[2-(5-nitro-2-furyl)vinyl]benzoic acid sodium salt;sodium nifurstylenate;SODIUM NIFURSTYRENATE;4-[2-(5-Nitro-2-furanyl)ethenyl]benzoic acid sodium;4-[2-(5-Nitro-2-furanyl)ethenyl]benzoic acid sodium salt;Nifurstyrenate sodium;Nifurstyrenic acid sod |
| Reference | 1: Tao Y, Yu H, Chen D, Liu ZY, Yang D, Pan Y, Wang Y, Huang L, Yuan Z. Determination of sodium nifurstyrenate and nitrovin residues in edible food by liquid chromatography-tandem mass spectrometry after ultrasound-assisted extraction. J Chromatogr B Analyt Technol Biomed Life Sci. 2010 Dec 15;878(32):3415-20. doi: 10.1016/j.jchromb.2010.10.028. Epub 2010 Oct 30. PubMed PMID: 21081291. 2: Tatsumi K, Kitamura S, Kato M, Hiraoka K. Metabolism of sodium nifurstyrenate, a veterinary antimicrobial nitrofuran, in animals and fish. Drug Metab Dispos. 1992 Mar-Apr;20(2):226-33. PubMed PMID: 1352214. 3: Kishima M, Hashimoto K, Minato H. Sensitivites in vitro to antimicrobial drugs of bovine mycoplasmas isolated from respiratory and genital tracts. Natl Inst Anim Health Q (Tokyo). 1978 Spring;18(1):18-26. PubMed PMID: 652043. 4: Horie M, Saito K, Hoshino Y, Nose N, Nakazawa H, Yamane Y. Simultaneous determination of residual synthetic antibacterials in fish by high-performance liquid chromatography. J Chromatogr. 1991 Feb 1;538(2):484-91. PubMed PMID: 2016391. |
| PubChem Compound | 6441068 |
| Last Modified | Nov 11 2021 |
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